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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling cis-1-Methyl-2-propylcyclohexane.

It includes a detailed operational plan and disposal procedures to ensure safe laboratory
practices.

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for cis-1-Methyl-2-
propylcyclohexane. The following information is synthesized from the SDS of the closely
related compound, Propylcyclohexane, and general safety guidelines for handling flammable
liquid hydrocarbons. These guidelines are intended to provide a robust safety framework based
on the best available data for this class of chemicals.

Physicochemical and Hazard Information
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Property Value Reference
Chemical Formula CioHz0 [1]
Molecular Weight 140.27 g/mol [2]
Boiling Point 157°C (for Propylcyclohexane)  [3]
Flash Point 35°C (for Propylcyclohexane) [3]
Density 0.8127 g/cm3 [4]

Flammable liquid and vapor.
Hazards May be fatal if swallowed and

enters airways.

[3]

Personal Protective Equipment (PPE) and

Engineering Controls

Based on the hazards associated with similar flammable hydrocarbons, the following PPE and

engineering controls are recommended.[5][6][7][8]
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Protection Type

Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields. A

face shield may be required for splash hazards.

Skin Protection

Hand Protection: Chemical-resistant, impervious
gloves (e.g., Nitrile rubber). Always inspect
gloves prior to use. Body Protection: Wear a
fire/flame resistant lab coat and appropriate

protective clothing.

Respiratory Protection

Use in a well-ventilated area. If exposure limits
are likely to be exceeded or if irritation is
experienced, use a respirator with an

appropriate organic vapor cartridge.

Engineering Controls

Work in a well-ventilated laboratory, preferably
within a chemical fume hood.[7] Ensure an
eyewash station and safety shower are readily

accessible.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for the safe handling of cis-1-Methyl-2-

propylcyclohexane from preparation to disposal.
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Workflow for Handling cis-1-Methyl-2-propylcyclohexane
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Caption: A step-by-step workflow for the safe handling of cis-1-Methyl-2-propylcyclohexane.
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Disposal Plan

Proper disposal of cis-1-Methyl-2-propylcyclohexane and contaminated materials is crucial

to prevent environmental harm and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused Chemical

Dispose of as hazardous waste in accordance
with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, paper

towels)

Place in a sealed, labeled container for

hazardous waste disposal.

Empty Containers

Triple rinse with a suitable solvent. The rinsate
should be collected and treated as hazardous
waste. Dispose of the container in accordance

with institutional guidelines.

Emergency Procedures
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Situation Action

Immediately remove contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact i . o
minutes. Seek medical attention if irritation

persists.[3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Evacuate the area. Remove all sources of

ignition.[6][9] Ventilate the area. Contain the spill
Spill with an inert absorbent material (e.g., sand,

earth). Collect the absorbed material into a

suitable container for hazardous waste disposal.

Use dry chemical, carbon dioxide, or foam to
Fire extinguish. Do not use water, as it may be

ineffective and spread the fire.[3]

This comprehensive guide is designed to be your preferred source for ensuring the safe
handling of cis-1-Methyl-2-propylcyclohexane in a laboratory setting. By adhering to these
procedures, you contribute to a safer research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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